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Compound of Interest

Compound Name: 5-Methylhexanal

Cat. No.: B128087

Disclaimer: 5-Methylhexanal is not currently listed as a conventional fragrance ingredient for
use in commercial perfumery, with some industry resources explicitly stating it is "not for
fragrance use"[1]. Its odor is described as strong and pungent, which may limit its direct
application in fine fragrance[2]. However, it has been identified as a volatile component in some
natural sources, such as star fruit oil and Yunnan White Tea, with descriptors including "warm
spicy," "fatty," and "waxy"[1][3][4].

These application notes are intended for researchers, scientists, and fragrance development
professionals interested in evaluating 5-Methylhexanal as a novel raw material or for specific
technical applications in perfumery. The following protocols outline the necessary steps for a

comprehensive evaluation of its potential.

Physicochemical and Olfactory Properties

A summary of the known properties of 5-Methylhexanal is presented below. This data is
essential for handling, formulation, and predicting its behavior in a fragrance concentrate and

final product.
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Property Value Reference
Chemical Name 5-Methylhexanal [5]

CAS Number 1860-39-5 [1]
Molecular Formula C7H140 [6]
Molecular Weight 114.19 g/mol [5]
Appearance Colorless liquid [2]

Boiling Point 141.2°C to 151°C [2][6]

Flash Point 32.6°C [6]

B Soluble in water, alcohols, and
Solubility . [2]
organic solvents.

Strong, pungent, warm spicy,
Odor Profile 9. png picy [2][3]1[4]
fatty, waxy.

Application Notes
Potential Applications in Fragrance

While not a mainstream ingredient, the described "warm spicy" and "fatty, waxy" characteristics
of 5-Methylhexanal suggest potential for niche applications:

» Modifier for Aldehydic Accords: In trace amounts, it could potentially add a unique, fatty
nuance to classic aldehydic floral or citrus fragrances, adding complexity and a departure
from the typical C10-C12 aldehyde profile.

e Gourmand and Savory Fragrances: The spicy and fatty aspects could be explored in the
creation of unconventional gourmand or savory scents, lending a warm, rich character.

 Industrial and Functional Fragrancing: Its strong odor may be suitable for functional products
where a sharp, clean, or industrial scent is desired, such as in certain cleaning products or
air fresheners.

Handling and Formulation Guidelines
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High Impact Material: Due to its pungent nature, 5-Methylhexanal should be treated as a
high-impact raw material. It is recommended to work with dilutions of 1% or even 0.1% in a
suitable solvent (e.g., ethanol, dipropylene glycol) to allow for precise and controlled dosing
in fragrance trials.

Stability: Aldehydes, in general, can be prone to oxidation. It is crucial to store 5-
Methylhexanal in a cool, dark place, under an inert gas (like nitrogen or argon) if possible.
The inclusion of antioxidants (e.g., BHT) in a fragrance concentrate containing this material
should be considered.

Schiff Base Formation: Like other aldehydes, 5-Methylhexanal can react with primary
amines (such as methyl anthranilate) to form Schiff bases. This can lead to discoloration
(typically yellowing) but also the creation of new, interesting scent profiles. This potential
reaction should be considered during formulation.

Experimental Protocols

The following protocols are designed to systematically evaluate the potential of 5-

Methylhexanal as a fragrance ingredient.

Olfactory Evaluation Protocol

Objective: To characterize the odor profile of 5-Methylhexanal at different concentrations and

in simple accords.

Materials:

5-Methylhexanal

Ethanol (perfumer's grade)
Dipropylene Glycol (DPG)
Glass vials

Pipettes

Fragrance blotters (mouillettes)
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o Reference aldehydes (e.g., Aldehyde C10, Aldehyde C12 MNA)

o Evaluation forms

Methodology:

o Preparation of Dilutions: Prepare serial dilutions of 5-Methylhexanal in ethanol at 10%, 1%,
0.1%, and 0.01%.

o Blotter Evaluation:

[e]

Dip a clean fragrance blotter into each dilution.

o

Allow the solvent to evaporate for a few seconds.

[¢]

Evaluate the scent at different time intervals: top note (first 10 minutes), heart (10 minutes
to 1 hour), and dry-down (>1 hour).

[¢]

Record odor descriptors, intensity, and any changes over time on an evaluation form.
Compare its profile to the reference aldehydes.

o Simple Accord Evaluation:

o Create simple two- or three-ingredient accords to assess the interaction of 5-
Methylhexanal with other raw materials. Suggested accords:

» Citrus Accord: 5-Methylhexanal (0.1% solution) + Lemon Oil + Linalool

» Floral Accord: 5-Methylhexanal (0.1% solution) + Phenyl Ethyl Alcohol + Hedione

» Spicy Accord: 5-Methylhexanal (1% solution) + Eugenol + Cinnamic Aldehyde

o Evaluate these accords on blotters against a control accord without 5-Methylhexanal.
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Olfactory Evaluation Workflow

Stability Testing Protocol

Objective: To assess the stability of 5-Methylhexanal in a simple fragrance base under
accelerated aging conditions.

Materials:

e 5-Methylhexanal

» Simple fragrance base (e.g., ethanol/water mixture for an Eau de Toilette)
» Control fragrance base (without 5-Methylhexanal)

o Clear and amber glass bottles

o Oven capable of maintaining 40°C

e UV light box

¢ GC-MS equipment

Methodology:

e Sample Preparation:

o Prepare a 1% solution of 5-Methylhexanal in the fragrance base.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b128087?utm_src=pdf-body-img
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Prepare a control sample of the fragrance base alone.

o Fill clear and amber glass bottles with both the test and control solutions.

o Storage Conditions:

o Accelerated Aging (Heat): Place one set of amber bottles (test and control) in an oven at
40°C for 4, 8, and 12 weeks.

o Light Stability: Place one set of clear bottles (test and control) in a UV light box, cycling
between light and dark for 4 weeks.

o Room Temperature Control: Store one set of amber bottles (test and control) at room
temperature (approx. 20-22°C) in the dark.

o Evaluation:

o At each time point (0, 4, 8, 12 weeks for heat; 0 and 4 weeks for light), evaluate the
samples for:

» Color and Appearance: Visually inspect for any changes in color or clarity.

» Odor: Conduct a sensory evaluation on blotters to detect any changes in the scent
profile.

» Chemical Analysis: Use GC-MS to quantify the concentration of 5-Methylhexanal and
identify any degradation products.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b128087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Accelerated Aging (40°C) ) Light Stability (UV Box)
( (4, 8, 12 weeks) (4 weeks) Room Temp Control

A

Analyze Data &
Compare to Control

Click to download full resolution via product page

Stability Testing Workflow

GC-MS Analysis Protocol for Quantification

Obijective: To develop a method for the quantitative analysis of 5-Methylhexanal in a fragrance
matrix.

Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Materials:

5-Methylhexanal standard

Internal standard (e.g., 1,4-dibromobenzene or a suitable deuterated analog)

Methyl tert-butyl ether (MTBE) or other suitable solvent

Fragrance samples containing 5-Methylhexanal
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Methodology:
e Standard Preparation:
o Prepare a stock solution of 5-Methylhexanal in MTBE (e.g., 1000 pg/mL).
o Prepare a stock solution of the internal standard in MTBE (e.g., 1000 pg/mL).

o Create a series of calibration standards by diluting the 5-Methylhexanal stock solution
and adding a fixed amount of the internal standard to each.

e Sample Preparation:
o Accurately weigh a known amount of the fragrance sample (e.g., 0.1 g) into a vial.
o Add a known amount of the internal standard stock solution.
o Dilute with MTBE to a final volume (e.g., 10 mL).

e GC-MS Parameters (Example):

o

Injector: Split/splitless, 250°C.

Column: DB-5ms or similar non-polar column (e.g., 30 m x 0.25 mm x 0.25 pm).

[¢]

[¢]

Oven Program: 60°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min.

Carrier Gas: Helium.

[e]

(¢]

MS: Electron lonization (EI) mode, scanning from m/z 40-300.
o Data Analysis:

o Identify the retention times and quantifier ions for 5-Methylhexanal and the internal
standard.

o Generate a calibration curve by plotting the ratio of the peak area of 5-Methylhexanal to
the peak area of the internal standard against the concentration of 5-Methylhexanal.
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o Calculate the concentration of 5-Methylhexanal in the unknown samples using the
calibration curve.
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GC-MS Quantitative Analysis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 5-Methylhexanal in
Fragrance Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128087#use-of-5-methylhexanal-in-the-fragrance-
and-perfume-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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